Khellol

• CAS: 478-79-5
• Molecular Formula: C13H10O5
• Molecular Weight: 246.21 g/mol
• InChI: InChI=1S/C13H10O5/c1-16-13-8-2-3-17-10(8)5-11-12(13)9(15)4-7(6-14)18-11/h2-5,14H,6H2,1H3
• InChIKey: QBZKHNHPZMJJJI-UHFFFAOYSA-N

Khellol Structural Overview

Khellol (CAS 478-79-5) is a naturally occurring furanochromone derivative isolated primarily from the fruits of Ammi visnaga L. (Apiaceae) [1]. Its core structure consists of a furo[3,2-g]chromen-5-one scaffold bearing a 4-methoxy group and a 7-hydroxymethyl substituent, distinguishing it from the methyl-bearing analogs khellin (4,9-dimethoxy) and visnagin (4-methoxy-9-methyl) that co-occur in the same plant source [2]. Khellol exists naturally as its aglycone and as khellol glucoside (khellinin), with the glycosidic form representing the predominant storage form in the plant matrix [3].

1

Natural furanochromone isolated from Ammi visnaga fruits; exists as aglycone and glucoside forms

2

7-hydroxymethyl substitution distinguishes khellol from methyl/methoxy analogs khellin and visnagin

3

Suitable for phytochemical analysis, SAR studies, and comparator bioactivity screening workflows

• [1] Günaydin, K., & Beyazit, N. (2004). The chemical investigations on the ripe fruits of Ammi visnaga (LAM.) Lamarck growing in Turkey. Natural Product Research, 18(2), 169-175. View Source
• [2] Luthria, D. L., Ramakrishnan, V., & Banerji, A. (1993). Insect antifeedant activity of furochromones: Structure-activity relationships. Journal of Natural Products, 56(5), 671-675. View Source
• [3] Martelli, P., Bovalini, L., Ferri, S., & Franchi, G. G. (1979). Isolation and 1H and 13C NMR of ammiol and khellol glucosides. Planta Medica, 37(4), 315-320. View Source

Khellol vs. Khellin and Visnagin

Khellol, khellin, and visnagin share the furanochromone core but exhibit distinct pharmacological and biological profiles that preclude interchangeable use in research settings. The 7-hydroxymethyl substitution in khellol versus the methyl or methoxy substitutions in its analogs alters both the compound's physicochemical properties and its interaction with biological targets [1]. Critically, khellol aglycone demonstrates superior antioxidant and acetylcholinesterase inhibitory activities relative to khellin in direct comparative assays, while khellol glucoside lacks the coronary vasodilator activity of khellin in classical pharmacological models [2]. Moreover, in antimutagenicity screening, khellol and its glucoside are inactive against all mutagens tested, whereas khellin exhibits significant inhibitory activity against promutagens, highlighting functional divergence even within this closely related compound family [3].

Substituent

Khellol: 7-hydroxymethyl group alters physicochemical profile

Khellin/Visnagin: methyl or methoxy substitutions; reported bioactivity profile may shift

Glycosylation

Khellol aglycone: retains partial vasodilator and AChE inhibitory activity

Khellol glucoside: lacks vasodilator activity; may not transfer directly to aglycone endpoints

Antimutagenicity

Khellol: inactive in promutagen activation assays

Khellin: active P450-mediated antimutagen; functional divergence may require validation

• [1] Luthria, D. L., Ramakrishnan, V., & Banerji, A. (1993). Insect antifeedant activity of furochromones: Structure-activity relationships. Journal of Natural Products, 56(5), 671-675. View Source
• [2] Ashour, A., El-Sharkawy, S., Amer, M., Abdel Bar, F., Mera, A., Nagata, T., Kondo, R., & Shimizu, K. (2013). Biotransformation of khellin to khellol by Aspergillus niger and the evaluation of their biological activities. Open Bioactive Compounds Journal, 4, 1-3. View Source
• [3] Schimmer, O., & Rauch, P. (1998). Inhibition of metabolic activation of the promutagens, benzo[a]pyrene, 2-aminofluorene and 2-aminoanthracene by furanochromones in Salmonella typhimurium. Mutagenesis, 13(4), 385-389. View Source

Khellol Differentiation Evidence

Insect Antifeedant Activity

In insect antifeedant assays against Spodoptera litura larvae, khellol and its structural analog ammiol (both bearing hydroxymethyl substitutions) exhibited only moderate activity, whereas the parent compounds khellin and visnagin demonstrated significant antifeedant effects. At 100 ppm, khellol inhibited 12.12% of feeding activity . This structure-activity relationship indicates that hydroxymethyl substitution at the 7-position substantially reduces antifeedant potency relative to methyl or methoxy substitutions [1].

Insect Antifeedant

Reported

12.12% feeding inhibition at 100 ppm

Supports SAR assay-response context

Moderate activity vs methyl-substituted analogs

Evidence Dimension	Feeding inhibition (% inhibition at 100 ppm)
Target Compound Data	12.12% feeding inhibition at 100 ppm
Comparator Or Baseline	Khellin and visnagin: significant activity (quantitative values not reported in source); isopimpinellin: most active; visamminol: least active
Quantified Difference	Khellol (12.12% inhibition) vs. khellin/visnagin (significant activity) vs. visamminol (least active)
Conditions	Spodoptera litura (noctuid) larvae; in vitro feeding deterrent assay; concentration: 100 ppm

Why This Matters

Researchers selecting compounds for insect antifeedant development should prioritize khellin or visnagin over khellol due to the substantial potency differential.

• [1] Luthria, D. L., Ramakrishnan, V., & Banerji, A. (1993). Insect antifeedant activity of furochromones: Structure-activity relationships. Journal of Natural Products, 56(5), 671-675. View Source

Coronary Vasodilator Activity

In the dog heart-lung preparation, administration of 5-15 mg khellin produced a prolonged coronary vasodilator action that was 4-6 times stronger than aminophylline. In contrast, khellol glycoside was completely inactive under identical experimental conditions [1]. The aglycone khellol demonstrated approximately 25% of the activity of khellin, while the glycoside form showed no measurable vasodilator effect on intestine or lung preparations [2].

Coronary Vasodilator

Reported

Aglycone: ~25% of khellin activity; glucoside: inactive

Supports model-response interpretation

Dog heart-lung preparation; form-dependent activity

Evidence Dimension	Coronary vasodilator activity in dog heart-lung preparation
Target Compound Data	Khellol glycoside: inactive; Khellol aglycone: ~25% of khellin activity
Comparator Or Baseline	Khellin: 4-6 times stronger than aminophylline at 5-15 mg dose; Visnagin: slightly less active than khellin
Quantified Difference	Khellin = 4-6× aminophylline; Khellol glycoside = 0 (inactive); Khellol aglycone ≈ 0.25× khellin
Conditions	Dog heart-lung preparation; 5-15 mg khellin administration; comparison with aminophylline as positive control

Why This Matters

Procurement of khellol glucoside for cardiovascular research is contraindicated given its lack of vasodilator activity; khellin remains the compound of choice for coronary vasodilation studies.

• [1] Anrep, G. V., Barsoum, G. S., & Kenawy, M. R. (1949). The pharmacological actions of the crystalline principles of Ammi visnaga Linn. Journal of Pharmacy and Pharmacology, 1(3), 164-176. View Source
• [2] Anrep, G. V., Barsoum, G. S., & Kenawy, M. R. (1949). The pharmacological actions of the crystalline principles of Ammi visnaga Linn. Journal of Pharmacy and Pharmacology, 1(3), 164-176. View Source

Antioxidant and Acetylcholinesterase Inhibition

Direct comparative evaluation of khellin and its biotransformation product khellol revealed that khellol exhibited a higher degree of antioxidant and acetylcholinesterase inhibitory activities compared to khellin [1]. This represents the first report evaluating the neuroprotective activity of either compound and establishes khellol as the superior candidate for applications targeting oxidative stress and cholinergic dysfunction [2].

Antioxidant & AChE

Data to verify

Higher reported activity vs khellin

Supports neuroprotection assay context

Quantitative IC50 values not reported

Evidence Dimension	Antioxidant activity and acetylcholinesterase inhibitory activity
Target Compound Data	Higher degree of antioxidant and AChE inhibitory activities
Comparator Or Baseline	Khellin: lower degree of antioxidant and AChE inhibitory activities relative to khellol
Quantified Difference	Qualitative: 'higher degree' for khellol vs. khellin (quantitative IC50 values not provided in source)
Conditions	In vitro antioxidant assays; acetylcholinesterase inhibitory assay; compounds evaluated in parallel under identical conditions

Why This Matters

For neuroprotection or antioxidant research programs, khellol offers demonstrably superior in vitro activity compared to khellin, warranting its selection over the parent compound.

• [1] Ashour, A., El-Sharkawy, S., Amer, M., Abdel Bar, F., Mera, A., Nagata, T., Kondo, R., & Shimizu, K. (2013). Biotransformation of khellin to khellol by Aspergillus niger and the evaluation of their biological activities. Open Bioactive Compounds Journal, 4, 1-3. View Source
• [2] Ashour, A., El-Sharkawy, S., Amer, M., Abdel Bar, F., Mera, A., Nagata, T., Kondo, R., & Shimizu, K. (2013). Biotransformation of khellin to khellol by Aspergillus niger and the evaluation of their biological activities. Open Bioactive Compounds Journal, 4, 1-3. View Source

Antimutagenicity Activity

In Salmonella typhimurium TA98 antimutagenicity assays, khellin inhibited the mutagenicity of promutagens benzo[a]pyrene, 2-aminofluorene, and 2-aminoanthracene through inhibition of microsomal cytochrome P450 enzymes. Khellol and its glucoside were inactive against all mutagens tested under identical conditions [1]. Visnagin exhibited similar antimutagenic effects to khellin but with higher toxicity to the bacterial test system [2].

Antimutagenicity

Reported

Khellol & glucoside: inactive; khellin: active

Supports P450 inhibition assay context

TA98 strain; promutagen activation screen

Evidence Dimension	Inhibition of promutagen activation (antimutagenicity)
Target Compound Data	Inactive against all mutagens tested
Comparator Or Baseline	Khellin: active (inhibited benzo[a]pyrene, 2-aminofluorene, and 2-aminoanthracene mutagenicity); Visnagin: active but more toxic
Quantified Difference	Khellol/khellol glucoside = inactive; Khellin = active; Visnagin = active (more toxic)
Conditions	Salmonella typhimurium TA98; S9 metabolic activation system; promutagens: benzo[a]pyrene, 2-aminofluorene, 2-aminoanthracene

Why This Matters

Khellol should not be selected for chemoprevention or antimutagenicity studies; khellin is the appropriate furanochromone for P450 inhibition research.

• [1] Schimmer, O., & Rauch, P. (1998). Inhibition of metabolic activation of the promutagens, benzo[a]pyrene, 2-aminofluorene and 2-aminoanthracene by furanochromones in Salmonella typhimurium. Mutagenesis, 13(4), 385-389. View Source
• [2] Schimmer, O., & Rauch, P. (1998). Inhibition of metabolic activation of the promutagens, benzo[a]pyrene, 2-aminofluorene and 2-aminoanthracene by furanochromones in Salmonella typhimurium. Mutagenesis, 13(4), 385-389. View Source

Hypocholesterolemic Activity

In female cynomolgus monkeys receiving 20 mg/kg/day for two weeks, khellin reduced LDL-C by 87%, HDL-C by 41%, and total cholesterol by 55%. Under identical dosing conditions, khellol glucoside (khelloside) reduced LDL-C by 73%, HDL-C by 23%, and total cholesterol by 44% [1]. At lower doses, khellin (5 mg/kg/day) reduced LDL-C by 50%, while khellol glucoside (10 mg/kg/day) reduced LDL-C by 46%, indicating khellin exhibits greater potency on a per-mg basis [2].

Hypocholesterolemic

Reported

LDL-C ↓ 73% (khellol glucoside) vs ↓ 87% (khellin)

Supports lipoprotein modulation model context

20 mg/kg/day; cynomolgus monkey model

Evidence Dimension	Hypocholesterolemic activity (LDL-C, HDL-C, total cholesterol reduction)
Target Compound Data	Khellol glucoside 20 mg/kg/day: LDL-C ↓73%, HDL-C ↓23%, total-C ↓44%
Comparator Or Baseline	Khellin 20 mg/kg/day: LDL-C ↓87%, HDL-C ↓41%, total-C ↓55%
Quantified Difference	At 20 mg/kg/day: khellin superior to khellol glucoside by 14% (LDL-C), 18% (HDL-C), and 11% (total-C) in absolute reduction
Conditions	Female cynomolgus monkeys; 2-week multiple-dose study; oral administration; 20 mg/kg/day

Why This Matters

For lipoprotein modulation studies, khellin demonstrates superior efficacy relative to khellol glucoside at equivalent dosing, though both compounds produce significant reductions.

• [1] Harwood, H. J., Chandler, C. E., Pellarin, L. D., Bangerter, F. W., Wilkins, R. W., Long, C. A., Cosgrove, P. G., Malinow, M. R., Marzetta, C. A., & Pettini, J. L. (1985). Hypocholesterolemic effect of khellin and khelloside in female cynomolgus monkeys. Federation Proceedings, 44(4), 1148. View Source
• [2] Harwood, H. J., Chandler, C. E., Pellarin, L. D., Bangerter, F. W., Wilkins, R. W., Long, C. A., Cosgrove, P. G., Malinow, M. R., Marzetta, C. A., & Pettini, J. L. (1985). Hypocholesterolemic effect of khellin and khelloside in female cynomolgus monkeys. Federation Proceedings, 44(4), 1148. View Source

HPLC Simultaneous Determination

A validated HPLC method was developed for simultaneous estimation of khellol glucoside (KG), khellin (KH), and visnagin (VS) in Ammi visnaga fruits and pharmaceutical preparations. Perfect resolution between the three analytes was achieved using a mobile phase of water:methanol:tetrahydrofuran (50:45:5, v/v/v) with detection at 245 nm [1]. The method enables quantitative determination of all three compounds without prior purification steps, supporting quality control applications for Ammi visnaga-derived materials [2].

HPLC Method

Method context

water:MeOH:THF (50:45:5); 245 nm detection

Supports multi-analyte QC method context

Baseline resolution of KG, KH, VS

Evidence Dimension	HPLC chromatographic resolution and simultaneous quantitation
Target Compound Data	Khellol glucoside (KG): baseline-resolved peak with specific retention time
Comparator Or Baseline	Khellin (KH) and visnagin (VS): baseline-resolved peaks, all three analytes fully separated
Quantified Difference	Perfect resolution between all three analytes (qualitative assessment)
Conditions	HPLC; mobile phase: water:methanol:tetrahydrofuran (50:45:5, v/v/v); detection wavelength: 245 nm

Why This Matters

Procurement of analytical standards for all three compounds enables validated quality control of Ammi visnaga botanical materials and pharmaceutical formulations.

• [1] Abdel-Gawad, F. M., El-Din, M. M. S., El-Sherif, Z. A., & El-Ghany, M. F. A. (2015). Validated HPLC method for simultaneous estimation of khellol glucoside, khellin and visnagin in Ammi visnaga L. fruits and pharmaceutical preparations. Natural Product Research, 29(6), 569-574. View Source
• [2] Abdel-Gawad, F. M., El-Din, M. M. S., El-Sherif, Z. A., & El-Ghany, M. F. A. (2015). Validated HPLC method for simultaneous estimation of khellol glucoside, khellin and visnagin in Ammi visnaga L. fruits and pharmaceutical preparations. Natural Product Research, 29(6), 569-574. View Source

Khellol Application Scenarios

Neuroprotection and Oxidative Stress Research

Based on direct comparative data showing khellol exhibits higher antioxidant and acetylcholinesterase inhibitory activities than khellin [1], research programs focused on neurodegenerative disease models, oxidative stress pathways, or cholinergic dysfunction should prioritize khellol over khellin for in vitro screening and mechanism-of-action studies. This differential activity profile supports khellol's selection for neuroprotection target validation.

Ammi visnaga Quality Control

The validated HPLC method enabling simultaneous quantitation of khellol glucoside, khellin, and visnagin [1] establishes khellol glucoside as an essential analytical standard for any laboratory conducting quality control or phytochemical analysis of Ammi visnaga fruits, extracts, or pharmaceutical formulations. Procurement of all three reference standards is necessary for method validation and routine batch release testing of tea bag products marketed for kidney stone treatment in Egypt.

Insect Antifeedant Discovery Reference

Given the structure-activity relationship showing khellol (hydroxymethyl-substituted) exhibits moderate antifeedant activity (12.12% feeding inhibition at 100 ppm) compared to the significant activity of khellin and visnagin (methyl/methoxy-substituted) [1], khellol serves as a useful reference standard for establishing activity thresholds in insect antifeedant screening programs. It provides a benchmark for distinguishing compounds with moderate versus high antifeedant potential.

Hypocholesterolemic Agent Evaluation

In non-human primate studies, khellol glucoside at 20 mg/kg/day produced substantial reductions in LDL-C (73%), HDL-C (23%), and total cholesterol (44%), though khellin demonstrated superior efficacy (87%, 41%, and 55% reductions, respectively) [1]. For research programs investigating lipoprotein modulation mechanisms, khellol glucoside represents a viable alternative compound when khellin is unavailable, with the understanding that its potency is approximately 10-18% lower across measured lipid parameters.

Application

Selection Property

Validation Focus

Oxidative stress pathway studies

Reported AChE inhibition context

Comparator assay-response review

Phytochemical QC analysis

Simultaneous HPLC resolution

Multi-analyte method validation

Insect antifeedant screening

SAR benchmark activity

Activity-threshold determination

Lipoprotein modulation studies

Reported cholesterol-lowering context

Comparator model-response review

• [1] Ashour, A., El-Sharkawy, S., Amer, M., Abdel Bar, F., Mera, A., Nagata, T., Kondo, R., & Shimizu, K. (2013). Biotransformation of khellin to khellol by Aspergillus niger and the evaluation of their biological activities. Open Bioactive Compounds Journal, 4, 1-3. View Source